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Compound of Interest |

(2R)-2-hydroxy-3-(4-
Compound Name:
hydroxyphenyl)propanoic acid

CAS No.: 89919-57-3

Cat. No.: B1215527

Get Quote

\ J

As laboratory professionals dedicated to innovation and safety, our handling of chemical
reagents from initial use to final disposal must be meticulous. This guide provides a
comprehensive, step-by-step protocol for the proper disposal of (2R)-2-hydroxy-3-(4-
hydroxyphenyl)propanoic acid, ensuring the safety of personnel and adherence to
environmental regulations. The procedures outlined are grounded in established safety
principles and regulatory standards, reflecting a commitment to best practices in laboratory
operations.

Hazard Assessment and Identification

Before any handling or disposal, a thorough understanding of the compound'’s potential
hazards is essential. (2R)-2-hydroxy-3-(4-hydroxyphenyl)propanoic acid, while not listed as
an acutely hazardous waste, possesses properties that require careful management. The
primary hazards are associated with its irritant nature.[1][2][3][4]

Key Hazards:
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e Eye Irritation: Causes serious eye irritation upon contact.[2][4]
o Skin Irritation: Can cause skin irritation.[1][4]
o Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[1][4]

The toxicological properties of this specific compound have not been fully investigated, which
necessitates treating it with a high degree of caution.[1]

Hazard Classification Description GHS Pictogram

S Causes skin irritation upon
Skin Irritation ]
direct contact.

o Causes serious eye irritation
Eye Irritation ]
upon direct contact.

) o May cause respiratory irritation
Respiratory Irritation .
if inhaled as a dust.

Personal Protective Equipment (PPE)

Based on the hazard assessment, the following minimum PPE must be worn when handling
(2R)-2-hydroxy-3-(4-hydroxyphenyl)propanoic acid in any form (solid, solution, or waste):

o Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory.

[2][5]

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) to prevent skin
exposure.[1]

o Body Protection: A standard laboratory coat must be worn.[5]

o Respiratory Protection: If handling fine powders outside of a ventilated enclosure, a NIOSH-
approved respirator may be necessary. All handling of the solid compound should ideally be
performed in a well-ventilated area or a chemical fume hood to keep airborne concentrations
low.[1][2]
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Waste Characterization: The Critical First Step

The cornerstone of proper chemical disposal is accurate waste characterization. Under the
U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act
(RCRA), a chemical waste is considered hazardous if it is specifically listed or if it exhibits one
of four characteristics: Ignitability, Corrosivity, Reactivity, or Toxicity.[6][7]

(2R)-2-hydroxy-3-(4-hydroxyphenyl)propanoic acid is not a listed hazardous waste.
Therefore, its classification depends on whether it exhibits any of the hazardous
characteristics.

« Ignitability: The compound is a solid with no reported low flash point, so it is not considered
ignitable.[1]

e Reactivity: It is stable under normal conditions and does not react violently with water.[1]
 Toxicity: It is not known to meet the regulatory definition of toxicity.

o Corrosivity: This is the most relevant characteristic. As a propanoic acid derivative, its
solutions can be acidic. An aqueous solution with a pH less than or equal to 2 is defined as a
corrosive hazardous waste (EPA waste code D002).[3][6]

The following workflow must be followed to determine the correct waste stream.
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Caption: Waste characterization workflow for (2R)-2-hydroxy-3-(4-hydroxyphenyl)propanoic
acid.

Spill Management Protocol
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In the event of a spill, immediate and correct action is crucial to prevent exposure and
contamination.

Evacuate and Alert: Alert personnel in the immediate area and restrict access.
Don PPE: Wear the appropriate PPE as described in Section 2.

Containment: For liquid spills, contain the spill using absorbent pads or other suitable
materials.

Cleanup (Solid Spill): Carefully sweep or vacuum up the solid material, avoiding dust
generation. Place the material into a suitable, labeled container for disposal.[1]

Cleanup (Liquid Spill): Absorb the spill with an inert material such as vermiculite, sand, or
earth.[1] Place the absorbed material into a sealed, labeled container for disposal.

Decontaminate: Clean the spill area with soap and water, followed by a final rinse.

Waste Disposal: The collected spill debris must be characterized and disposed of according
to the procedures in Section 5.

Waste Disposal Procedures

Segregating waste streams is a fundamental principle of good laboratory practice.[8][9] Do not
mix hazardous and non-hazardous waste.

Non-Hazardous Waste Disposal

If the waste (solid or a solution with pH > 2) is determined to be non-hazardous, follow these
steps:

» Containerization: Collect the waste in a clearly labeled, sealed, and chemically compatible
container. The label should clearly state "Non-Hazardous Waste" and list the chemical
contents.

» Disposal: Dispose of the container through your institution's non-hazardous chemical waste
stream. This may involve pickup by your Environmental Health & Safety (EHS) department
or a licensed waste contractor.[10][11]
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o Drain Disposal: Do not pour this chemical down the drain unless explicitly permitted by your
institution's EHS department and local regulations.[6] Most laboratory chemical waste should
not be drain-disposed.[9]

Hazardous Waste Disposal (Corrosive - D002)

If the waste is an aqueous solution with a pH < 2, it must be managed as corrosive hazardous
waste.[6]

o Container Selection: Use a designated, leak-proof hazardous waste container. Plastic
containers are often preferred for corrosive waste.[6] Ensure the container is compatible with
acidic waste; do not use metal containers.[7][12]

e Labeling: The container must be labeled with the words "Hazardous Waste" and a clear
description of the contents.[13] The label must also indicate the specific hazard, in this case,
"Corrosive."

e Accumulation: Store the waste container in a designated Satellite Accumulation Area (SAA)
at or near the point of generation.[6][13][14] The SAA must be under the direct supervision of
laboratory personnel.[7]

o Container Management: Keep the waste container securely closed at all times, except when
adding waste.[6] Do not overfill containers; a maximum of 90% capacity is a common best
practice.[7]

e Segregation: Store the container with other compatible (acidic) wastes. Ensure it is
physically separated from incompatible materials like bases or oxidizers. Use secondary
containment (such as a spill tray) to prevent accidental release.[12]

o Pickup and Disposal: Contact your institution's EHS department for pickup and disposal by a
licensed hazardous waste vendor.[6]

Decontamination and Empty Container Disposal

The disposal of seemingly empty containers is also regulated. A container that held hazardous
waste is considered "empty" under RCRA if all waste has been removed by standard practice
and no more than 1 inch of residue remains.[15]
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e Non-Hazardous Containers: If the container held only non-hazardous (2R)-2-hydroxy-3-(4-
hydroxyphenyl)propanoic acid, remove or deface the label and dispose of it in the
appropriate laboratory glass or plastic recycling bin.[12]

e Hazardous Containers: If the container held corrosive hazardous waste, it must be triple-
rinsed with a suitable solvent (e.g., water). The rinsate must be collected and treated as
hazardous waste.[15] After triple-rinsing, the defaced container can typically be disposed of
as non-hazardous waste or recycled.

Waste Minimization

A key component of responsible chemical management is to minimize waste generation.[6]
e Prudent Purchasing: Order only the quantity of chemical required for your experiments.[6]

 Inventory Management: Maintain a detailed chemical inventory to avoid over-ordering and to
use chemicals before they expire.[8]

e Scale Reduction: Where possible, reduce the scale of experiments to decrease the volume
of waste produced.[6]

By adhering to these detailed procedures, researchers can ensure the safe and compliant
disposal of (2R)-2-hydroxy-3-(4-hydroxyphenyl)propanoic acid, upholding their commitment
to a safe laboratory environment and environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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